Cas no 2137485-15-3 (2-{(benzyloxy)carbonylamino}-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2137485-15-3
• MF: C₁₇H₂₀BrN₃O₄
• MW: 410.262403488159
• CID: 6289086
• PubChem ID: 165800501
• Update Time: 2025-05-19

2-{(benzyloxy)carbonylamino}-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• EN300-1141200
• 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• 2137485-15-3

• Inchi： 1S/C17H20BrN3O4/c1-10-14(18)11(2)21(20-10)12(3)15(16(22)23)19-17(24)25-9-13-7-5-4-6-8-13/h4-8,12,15H,9H2,1-3H3,(H,19,24)(H,22,23)
• InChI Key： WJBSNVDMFQDYTP-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)C(C)C(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 409.06372g/mol
• Monoisotopic Mass: 409.06372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid

2-{(Benzyloxy)carbonylamino}-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic Acid: A Comprehensive Overview

The compound 2-{(benzyloxy)carbonylamino}-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid, with the CAS number 2137485-15-3, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which includes a benzyloxy carbonyl group, a brominated pyrazole ring, and a butanoic acid backbone. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and protective group strategies. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules, making them more accessible for further research and development. The use of benzyloxy carbonyl (Cbz) protecting groups has been particularly valuable in controlling the reactivity of amino functionalities during the synthesis process.

In terms of biological activity, this compound has been studied for its potential as a bioactive agent in various therapeutic areas. For instance, its interaction with specific enzymes or receptors has been investigated using advanced techniques such as X-ray crystallography and computational modeling. Recent studies have highlighted its ability to modulate key cellular pathways, suggesting its potential as a lead compound for drug discovery.

The presence of the pyrazole ring in the molecule is particularly interesting due to its known role in enhancing bioavailability and pharmacokinetic properties. Pyrazole derivatives are widely explored in drug design due to their ability to form hydrogen bonds and their compatibility with various biological environments. The bromine substituent further adds to the molecule's complexity and may play a role in enhancing its selectivity towards specific targets.

The butanoic acid backbone provides flexibility to the molecule, allowing it to adopt conformations that are favorable for binding to target proteins. This structural feature is crucial for optimizing the compound's pharmacodynamic properties. Recent research has focused on modifying this backbone to improve solubility and stability without compromising bioactivity.

In addition to its direct biological applications, this compound serves as a valuable tool for studying fundamental chemical principles. Its reactivity under different conditions has been extensively studied, providing insights into reaction mechanisms and transition states. Such knowledge is essential for advancing our understanding of organic chemistry and developing new synthetic methodologies.

The integration of experimental data with computational models has been instrumental in elucidating the properties of this compound. Quantum mechanical calculations have provided detailed insights into its electronic structure, while molecular dynamics simulations have revealed its conformational dynamics in solution. These studies collectively enhance our ability to predict and optimize the behavior of similar compounds.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid represents a fascinating example of how complex molecular architectures can be harnessed for advancing scientific research. Its unique structure, coupled with cutting-edge analytical techniques, positions it as a promising candidate for future therapeutic applications.